Cas no 2229553-87-9 (4-(1-ethyl-1H-imidazol-2-yl)-2-methylbutan-2-amine)

• Product Name: 4-(1-ethyl-1H-imidazol-2-yl)-2-methylbutan-2-amine
• CAS No: 2229553-87-9
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 6145053
• PubChem ID: 165760238
• Update Time: 2025-07-21

4-(1-ethyl-1H-imidazol-2-yl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-imidazol-2-yl)-2-methylbutan-2-amine
• EN300-1777546
• 2229553-87-9

• Inchi： 1S/C10H19N3/c1-4-13-8-7-12-9(13)5-6-10(2,3)11/h7-8H,4-6,11H2,1-3H3
• InChI Key： YROAOUOFZGUBHP-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1CCC(C)(C)N)CC

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-(1-ethyl-1H-imidazol-2-yl)-2-methylbutan-2-amine

Introduction to 4-(1-ethyl-1H-imidazol-2-yl)-2-methylbutan-2-amine (CAS No. 2229553-87-9)

4-(1-ethyl-1H-imidazol-2-yl)-2-methylbutan-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, identified by the CAS number 2229553-87-9, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s chemical structure, featuring a 1H-imidazole moiety linked to a 2-methylbutan-2-amine backbone, suggests a high degree of versatility in molecular interactions, making it a promising candidate for further exploration in medicinal chemistry.

The 1H-imidazole ring is a well-studied pharmacophore in drug design, known for its ability to interact with biological targets such as enzymes and receptors. In particular, the ethyl-substituted imidazole ring in this compound may enhance its solubility and bioavailability, critical factors for effective pharmacological activity. The presence of the 2-methylbutan-2-amine group contributes to the compound’s amphiphilic nature, allowing it to traverse biological membranes efficiently. This dual characteristic positions 4-(1-ethyl-1H-imidazol-2-yl)-2-methylbutan-2-amine as a versatile scaffold for designing molecules with tailored biological activities.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, enhancing the rational design of drug candidates. Studies utilizing molecular docking simulations have shown that this compound can interact with various biological targets, including kinases and ion channels. For instance, preliminary computational studies suggest that the 1H-imidazole moiety may bind to ATP-binding pockets in kinases, potentially inhibiting their activity. Such interactions are of great interest in oncology research, where kinase inhibition is a key strategy for cancer treatment.

In parallel, experimental investigations have begun to unravel the pharmacological profile of this compound. Initial in vitro assays indicate that 4-(1-ethyl-1H-imidazol-2-yl)-2-methylbutan-2-amine exhibits moderate activity against certain cancer cell lines. The mechanism of action appears to involve disruption of signaling pathways critical for tumor growth and survival. Specifically, the compound has been observed to modulate the activity of cyclin-dependent kinases (CDKs), which are pivotal regulators of cell cycle progression. These findings align with recent research highlighting the importance of CDK inhibition in therapeutic strategies against solid tumors.

The synthesis of 4-(1-ethyl-1H-imidazol-2-yl)-2-methylbutan-2-amine presents an interesting challenge due to its complex structural features. Traditional synthetic routes involve multi-step processes requiring precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have recently facilitated more efficient synthetic pathways, reducing both time and resource consumption. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the imidazole ring efficiently. Such innovations not only streamline the synthesis but also allow for greater flexibility in modifying the molecule’s structure for improved pharmacological properties.

The potential therapeutic applications of this compound extend beyond oncology. Emerging evidence suggests that it may also exhibit anti-inflammatory properties by modulating immune cell signaling pathways. The ability of 4-(1H-imidazole) derivatives to interact with immunoregulatory targets has been well-documented in literature. In particular, studies on related imidazole-based compounds have demonstrated their capacity to inhibit pro-inflammatory cytokine production, making them candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis.

As research progresses, the integration of artificial intelligence (AI) into drug discovery is accelerating the identification of novel bioactive molecules like 4-(1ethyl1Himidazol21yl)22methylbutan22amine (CAS No. 2229553–87–9). AI-driven platforms can analyze vast datasets rapidly, predicting molecular properties and optimizing synthetic routes with unprecedented precision. This synergy between computational methods and experimental validation is revolutionizing medicinal chemistry by expediting the development pipeline from hit identification to lead optimization.

The safety profile of this compound remains under active investigation as part of its preclinical development phase. Toxicological studies are being conducted to assess its metabolic stability and potential side effects upon systemic administration. Initial findings suggest that while the molecule exhibits promising pharmacological activity at therapeutic doses, it does not induce significant toxicity at comparable concentrations used in experimental settings. However, comprehensive safety evaluations will be essential before proceeding to clinical trials.

The future direction for research on 4-(1ethyl1Himidazol21yl)22methylbutan22amine includes exploring its potential as an adjunct therapy alongside existing treatments for cancer and inflammatory diseases. Combination therapies often yield synergistic effects by targeting multiple disease mechanisms simultaneously—a strategy that could enhance treatment efficacy while minimizing resistance development. Furthermore, investigating derivatives of this compound may uncover even more potent or selective bioactive molecules through structure–activity relationship (SAR) studies.

In conclusion,4(1ethyl1Himidazol21yl)22methylbutan22amine(CAS No 2229553–87–9) represents an exciting opportunity in pharmaceutical innovation due to its unique structural features and promising biological activities discovered thus far。With ongoing research efforts focusing on optimizing synthesis methods expanding therapeutic applications ensuring safety profiles through rigorous testing this compound holds significant potential becoming next generation therapeutic agent addressing unmet medical needs。As science advances integration interdisciplinary approaches computational modeling experimental validation continues shaping landscape drug discovery making compounds like these cornerstones future healthcare solutions。